4-[(1,1-Dioxo-1,2-benzothiazol-3-yl)(methyl)amino]butanoic acid

• IUPAC Name: 4-[(1,1-dioxo-1,2-benzothiazol-3-yl)-methylamino]butanoic acid
• InChI: InChI=1S/C12H14N2O4S/c1-14(8-4-7-11(15)16)12-9-5-2-3-6-10(9)19(17,18)13-12/h2-3,5-6H,4,7-8H2,1H3,(H,15,16)
• InChI Key: BNSXBJKKUDQORL-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCC(=O)O)C1=NS(=O)(=O)C2=CC=CC=C21
• Molecular Formula: C12H14N2O4S
• Molecular Weight: 282.32 g/mol
• CAS No.: 1094316-25-2

Description

“4-[(1,1-Dioxo-1lambda6,2-benzothiazol-3-yl)(methyl)amino]butanoic acid” is a chemical compound with the CAS Number: 1094316-25-2. It has a molecular weight of 282.32. The IUPAC name for this compound is "4-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]butanoic acid".

Molecular Structure Analysis

The InChI code for this compound is "1S/C12H14N2O4S/c1-14(8-4-7-11(15)16)12-9-5-2-3-6-10(9)19(17,18)13-12/h2-3,5-6H,4,7-8H2,1H3,(H,15,16)". This code provides a specific description of the molecular structure of the compound.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. The compound is stable under normal shipping temperatures.

Scientific Research Applications

Synthesis and Application in Drug Discovery

Research has explored the synthesis of derivatives with the benzothiazole moiety, revealing their potential in drug discovery. For instance, the synthesis of unsaturated α-acyloxybenzothiazoleamides via the Passerini three-component reaction demonstrates the versatility of benzothiazole derivatives in creating compounds with possible pharmaceutical applications (Sheikholeslami-Farahani & Shahvelayati, 2013). Additionally, derivatives containing the benzothiazole moiety have been tested for their antitumor properties, highlighting the compound's role in developing new anticancer drugs (Havrylyuk et al., 2010).

Antimicrobial and Antifungal Activities

Several studies have synthesized benzothiazole derivatives to evaluate their antimicrobial and antifungal activities. For example, N-Substituted-β-amino acid derivatives containing benzothiazole moieties have shown good antimicrobial activity against various strains such as Staphylococcus aureus and Mycobacterium luteum (Mickevičienė et al., 2015). This highlights the potential of benzothiazole derivatives in addressing resistant microbial strains.

Synthesis and Biological Activities

The synthesis of 1,3-Benzothiazole derivatives and their evaluation for hypoglycemic and antimicrobial activity demonstrate the broad spectrum of biological activities associated with benzothiazole derivatives. Some compounds were found to have activities comparable to or exceeding that of reference drugs, indicating their potential as therapeutic agents (Pulina et al., 2014).

Exploration of Novel Biological Activities

Further research into the biological properties of benzothiazole derivatives has led to the discovery of potential new drug candidates with diuretic and analgesic properties. The study of {[(4-hydroxy-1-methyl-2,2-dioxido-1H-2,1-benzothiazin-3-yl)carbonyl]amino}benzoic acids and their derivatives revealed compounds of interest for their potential diuretic and analgesic effects (Ukrainets et al., 2017).

Safety and Hazards

For safety information, it’s best to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.